Cas no 80648-71-1 (methyl(tetradecyl)amine hydrochloride)

• Product Name: methyl(tetradecyl)amine hydrochloride
• CAS No: 80648-71-1
• MF: C₁₅H₃₄ClN
• MW: 263.890163898468
• MDL: MFCD32710993
• CID: 2802819
• PubChem ID: 71407506
• Update Time: 2025-08-05

methyl(tetradecyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl(tetradecyl)amine hydrochloride
• N-Methyltetradecan-1-amine--hydrogen chloride (1/1)
• DTXSID70828071
• N-methyltetradecan-1-amine;hydrochloride
• Methyltetradecylamine hydrochloride
• 1-Tetradecanamine, N-methyl-, hydrochloride
• EN300-27082425
• 80648-71-1
• IBSSBDSZRZSTHK-UHFFFAOYSA-N

• MDL： MFCD32710993
• Inchi： 1S/C15H33N.ClH/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-2;/h16H,3-15H2,1-2H3;1H
• InChI Key： IBSSBDSZRZSTHK-UHFFFAOYSA-N
• SMILES： Cl.N(C)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 263.2379778Da
• Monoisotopic Mass: 263.2379778Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 13
• Complexity: 112
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts

Additional information on methyl(tetradecyl)amine hydrochloride

Methyl(Tetradecyl)Amine Hydrochloride: A Comprehensive Overview

Methyl(tetradecyl)amine hydrochloride, also known by its CAS number 80648-71-1, is a compound that has garnered significant attention in various scientific and industrial applications. This compound is a quaternary ammonium salt derived from the reaction of methyl(tetradecyl)amine with hydrochloric acid. Its unique chemical structure and properties make it a valuable material in fields such as pharmaceuticals, agrochemicals, and materials science. In this article, we will delve into the chemical properties, synthesis methods, applications, and latest research findings related to methyl(tetradecyl)amine hydrochloride.

The molecular formula of methyl(tetradecyl)amine hydrochloride is C₁₅H₃₂NCl, with a molecular weight of approximately 259.75 g/mol. The compound exists as a white to slightly yellow crystalline solid, which is soluble in water and organic solvents such as ethanol and acetone. Its pKa value is around 10.5, indicating moderate basicity. The compound's structure consists of a tetradecyl chain (C₁₄H₂₉) attached to an amine group (-NHCH₃), which is further protonated by a hydrochloric acid molecule to form the hydrochloride salt.

The synthesis of methyl(tetradecyl)amine hydrochloride typically involves the alkylation of methylamine with tetradecyl chloride in the presence of a suitable catalyst, followed by neutralization with hydrochloric acid. This process ensures the formation of the desired quaternary ammonium salt with high purity. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly synthesis methods, reducing production costs and minimizing waste generation.

In terms of applications, methyl(tetradecyl)amine hydrochloride has found extensive use in the pharmaceutical industry as an intermediate for drug synthesis. Its amphiphilic nature makes it an effective emulsifier and stabilizer in formulations such as creams, lotions, and ointments. Additionally, it serves as a corrosion inhibitor in metalworking fluids, protecting metals from oxidation and wear during processing.

Recent research has explored the potential of methyl(tetradecyl)amine hydrochloride in biotechnology and nanotechnology. For instance, studies have demonstrated its ability to act as a surfactant in the formation of nanoparticles for drug delivery systems. Its unique surface activity allows for the stabilization of nanostructures, enhancing their bioavailability and targeting efficiency. Furthermore, investigations into its antimicrobial properties have revealed its effectiveness against various bacterial strains, opening avenues for its use in antiseptic formulations.

The environmental impact of methyl(tetradecyl)amine hydrochloride has also been a focus of recent studies. Research indicates that the compound undergoes rapid biodegradation under aerobic conditions, making it less persistent in aquatic environments compared to other surfactants. However, its potential toxicity to aquatic organisms necessitates careful handling during industrial processes to prevent contamination of water systems.

In conclusion, methyl(tetradecyl)amine hydrochloride (CAS No. 80648-71-1) is a versatile compound with diverse applications across multiple industries. Its chemical properties, synthesis methods, and environmental behavior continue to be subjects of active research, driven by the need for sustainable and efficient industrial practices. As advancements in materials science and biotechnology unfold, this compound is poised to play an even more significant role in innovative technologies.